Cas no 956411-49-7 ((2S)-2-(4-chloro-3-nitrophenyl)formamido-3-methylbutanoic acid)

• Product Name: (2S)-2-(4-chloro-3-nitrophenyl)formamido-3-methylbutanoic acid
• CAS No: 956411-49-7
• MF: C₁₂H₁₃ClN₂O₅
• MW: 300.695022344589
• MDL: MFCD08483810
• CID: 5235853
• PubChem ID: 2396284
• Update Time: 2025-05-19

(2S)-2-(4-chloro-3-nitrophenyl)formamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-(4-chloro-3-nitrobenzoyl)-
• (2S)-2-(4-chloro-3-nitrophenyl)formamido-3-methylbutanoic acid

• MDL： MFCD08483810
• Inchi： 1S/C12H13ClN2O5/c1-6(2)10(12(17)18)14-11(16)7-3-4-8(13)9(5-7)15(19)20/h3-6,10H,1-2H3,(H,14,16)(H,17,18)/t10-/m0/s1
• InChI Key： FXYQJFFJQHAXBS-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)C1=CC=C(Cl)C([N+]([O-])=O)=C1

Additional information on (2S)-2-(4-chloro-3-nitrophenyl)formamido-3-methylbutanoic acid

Introduction to (2S)-2-(4-chloro-3-nitrophenyl)formamido-3-methylbutanoic Acid (CAS No. 956411-49-7)

The compound (2S)-2-(4-chloro-3-nitrophenyl)formamido-3-methylbutanoic acid, identified by its CAS number 956411-49-7, is a specialized organic molecule with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of derivatives that exhibit unique chemical and biological properties, making it a subject of considerable interest among scientists and researchers.

At the core of understanding this compound lies its intricate molecular structure, which includes a chiral center at the (2S) position. This stereochemistry is crucial as it influences the compound's interactions with biological targets, often determining its efficacy and selectivity in drug-like applications. The presence of both chloro and nitro substituents on the phenyl ring introduces additional functional groups that can participate in various chemical reactions, enhancing the compound's versatility in synthetic chemistry.

The pharmacological relevance of (2S)-2-(4-chloro-3-nitrophenyl)formamido-3-methylbutanoic acid stems from its potential to modulate biological pathways. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents. Specifically, researchers have been exploring its utility in developing compounds that target inflammatory and immunomodulatory pathways, areas where precise molecular interactions are critical for achieving desired therapeutic outcomes.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are paramount. The chiral nature of this compound necessitates advanced synthetic methodologies to ensure high enantiomeric purity. Techniques such as asymmetric synthesis and chiral resolution are commonly employed to achieve these objectives. The formamido group in the molecule also presents opportunities for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of (2S)-2-(4-chloro-3-nitrophenyl)formamido-3-methylbutanoic acid is its potential in addressing unmet medical needs. Current research indicates that derivatives of this compound may exhibit promising activity against certain types of cancer by inhibiting key enzymes involved in tumor proliferation. Additionally, its structural features make it a valuable scaffold for designing molecules that can interact with protein targets in novel ways, potentially leading to breakthroughs in treating neurological disorders.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like this one. By leveraging computational models, researchers can predict the biological activity of (2S)-2-(4-chloro-3-nitrophenyl)formamido-3-methylbutanoic acid before conducting expensive wet-lab experiments. This approach not only saves time but also enhances the efficiency of drug development pipelines.

Furthermore, the environmental impact of synthesizing such compounds is an important consideration. Modern research emphasizes sustainable practices, including green chemistry principles, to minimize waste and reduce energy consumption during production. The development of efficient synthetic routes that align with these principles is essential for ensuring the long-term viability of this compound in pharmaceutical applications.

The role of analytical techniques in characterizing (2S)-2-(4-chloro-3-nitrophenyl)formamido-3-methylbutanoic acid cannot be overstated. Advanced spectroscopic methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography provide critical insights into the compound's structure and purity. These techniques are indispensable for confirming the identity and quality of the material, ensuring that it meets stringent regulatory standards before being used in further research or clinical trials.

In conclusion, (2S)-2-(4-chloro-3-nitrophenyl)formamido-3-methylbutanoic acid (CAS No. 956411-49-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.